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Abstract
Hexylcyclohexane is a saturated aliphatic hydrocarbon consisting of a cyclohexane ring

substituted with a hexyl group.[1] This non-polar compound is a colorless liquid at room

temperature and finds applications as a solvent and a chemical intermediate in various

industrial and research settings.[1][2] This technical guide provides a comprehensive overview

of the chemical structure, physicochemical properties, and spectroscopic data of

hexylcyclohexane. Detailed methodologies for key analytical techniques are also presented to

facilitate its characterization.

Chemical Structure and Identification
Hexylcyclohexane is structurally characterized by a six-carbon aliphatic chain (hexyl group)

attached to a cyclohexane ring.[1] Its systematic IUPAC name is hexylcyclohexane, and it is

also known by synonyms such as 1-cyclohexylhexane and n-hexylcyclohexane.[3]

Caption: Chemical structure of hexylcyclohexane.
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Identifier Value

CAS Number 4292-75-5[3]

Molecular Formula C12H24[1][3]

Molecular Weight 168.32 g/mol [1][3]

IUPAC Name hexylcyclohexane[3]

SMILES CCCCCCC1CCCCC1[1]

InChI
InChI=1S/C12H24/c1-2-3-4-6-9-12-10-7-5-8-11-

12/h12H,2-11H2,1H3[1]

InChIKey QHWAQXOSHHKCFK-UHFFFAOYSA-N[1]

Physicochemical Properties
Hexylcyclohexane is a colorless liquid with low volatility.[1] Its non-polar nature renders it

hydrophobic and soluble in many organic solvents.[1][2]

Table 2: Physical and Chemical Properties
Property Value

Appearance Colorless liquid[2]

Boiling Point 208-210 °C[2]

Melting Point -52 °C[2]

Density ~0.82 g/cm³[2]

Solubility
Soluble in organic solvents like ethanol and

ether; slightly soluble in water.[2]

Flash Point 80.2 °C[4]

Refractive Index 1.441[4]

Vapor Pressure 0.11 mmHg[4]
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Synthesis
A common method for the preparation of hexylcyclohexane is through the oligomerization

(dimerization) of cyclohexene. This process typically involves heating two molecules of

cyclohexene to form one molecule of hexylcyclohexane.[2]

Cyclohexene (2 molecules) HeatingOligomerization Hexylcyclohexane

Click to download full resolution via product page

Caption: Synthesis of hexylcyclohexane from cyclohexene.

Spectroscopic Data
Spectroscopic analysis is crucial for the structural elucidation and confirmation of

hexylcyclohexane.

Table 3: Spectroscopic Data Summary
Technique Key Observations

¹H NMR
Signals expected in the upfield region (0.5-2.0

ppm) characteristic of alkane protons.[5]

¹³C NMR

Signals corresponding to the different carbon

environments of the cyclohexane ring and the

hexyl chain.[6]

IR Spectroscopy

C-H stretching vibrations expected in the 2850-

3000 cm⁻¹ region. C-H bending vibrations

around 1375-1470 cm⁻¹.[2]

Mass Spectrometry

Molecular ion peak (M+) at m/z 168.

Characteristic fragmentation pattern of alkanes.

[3]

Experimental Protocols
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While specific experimental data for hexylcyclohexane can be found in databases like

PubChem and the NIST WebBook, detailed experimental protocols are often generalized for

classes of compounds.[2][3] The following are representative methodologies for the analytical

techniques mentioned.

Hexylcyclohexane Sample

NMR Spectroscopy
(¹H and ¹³C) IR Spectroscopy Mass Spectrometry (GC-MS)

Data Analysis and
Structure Confirmation

Click to download full resolution via product page

Caption: General workflow for the characterization of hexylcyclohexane.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To determine the carbon-hydrogen framework of the molecule.

Methodology:

Sample Preparation: Dissolve 5-10 mg of hexylcyclohexane in approximately 0.6 mL of a

deuterated solvent (e.g., CDCl₃) in a clean NMR tube.

Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a spectrometer (e.g., 300 or 500

MHz).

¹H NMR: The spectrum will show signals in the upfield region, characteristic of saturated

hydrocarbons. Integration of the signals will correspond to the number of protons in each

environment.
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¹³C NMR: The spectrum will display distinct signals for each unique carbon atom in the

hexylcyclohexane molecule.

Infrared (IR) Spectroscopy
Objective: To identify the functional groups present in the molecule.

Methodology:

Sample Preparation: Place a drop of neat liquid hexylcyclohexane between two salt

plates (e.g., NaCl or KBr).

Data Acquisition: Obtain the IR spectrum using an FTIR spectrometer.

Analysis: The spectrum is expected to show strong C-H stretching absorptions between

2850 and 3000 cm⁻¹ and C-H bending vibrations at approximately 1470 cm⁻¹ and 1380

cm⁻¹.[7]

Mass Spectrometry (MS)
Objective: To determine the molecular weight and fragmentation pattern.

Methodology:

Sample Introduction: Inject a dilute solution of hexylcyclohexane into a Gas

Chromatograph-Mass Spectrometer (GC-MS). The GC will separate the compound from

any impurities.

Ionization: In the mass spectrometer, the molecules are typically ionized by electron

impact (EI).

Detection: The mass analyzer separates the ions based on their mass-to-charge ratio

(m/z).

Analysis: The mass spectrum will show a molecular ion peak at m/z = 168, corresponding

to the molecular weight of hexylcyclohexane.[3] The fragmentation pattern will be

characteristic of alkanes, showing losses of alkyl fragments.
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Safety and Handling
Hexylcyclohexane is a combustible liquid and should be handled with appropriate safety

precautions.[8] It may cause skin and eye irritation.[3] Use in a well-ventilated area and wear

personal protective equipment, including gloves and safety glasses.[2]

Applications
Hexylcyclohexane is utilized in several industrial applications:

Solvent: Due to its non-polar nature and low volatility, it serves as a solvent in the

manufacturing of coatings, inks, and adhesives.[2][4]

Chemical Intermediate: It is used as a starting material in the synthesis of other organic

compounds, such as dyes and pharmaceuticals.[2]

Conclusion
This technical guide has provided a detailed overview of the chemical structure, properties,

synthesis, and characterization of hexylcyclohexane. The tabulated data and generalized

experimental protocols offer a valuable resource for researchers and professionals working

with this compound. The provided visualizations aim to clarify the chemical structure and

common experimental workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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